Cas no 2034565-78-9 (N-({[2,3'-bifuran]-5-yl}methyl)cyclopentanecarboxamide)

• Product Name: N-({[2,3'-bifuran]-5-yl}methyl)cyclopentanecarboxamide
• CAS No: 2034565-78-9
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 5336524
• Update Time: 2025-05-23

N-({[2,3'-bifuran]-5-yl}methyl)cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-([2,3'-bifuran]-5-ylmethyl)cyclopentanecarboxamide
• N-[[5-(furan-3-yl)furan-2-yl]methyl]cyclopentanecarboxamide
• N-({[2,3'-bifuran]-5-yl}methyl)cyclopentanecarboxamide

• Inchi： 1S/C15H17NO3/c17-15(11-3-1-2-4-11)16-9-13-5-6-14(19-13)12-7-8-18-10-12/h5-8,10-11H,1-4,9H2,(H,16,17)
• InChI Key： ZFCIWTFIJFPKDQ-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)NCC1=CC=C(C2=COC=C2)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4

Additional information on N-({[2,3'-bifuran]-5-yl}methyl)cyclopentanecarboxamide

Exploring the Potential of N-({[2,3'-bifuran]-5-yl}methyl)cyclopentanecarboxamide (CAS No. 2034565-78-9) in Modern Research and Applications

In the ever-evolving landscape of organic chemistry and pharmaceutical research, N-({[2,3'-bifuran]-5-yl}methyl)cyclopentanecarboxamide (CAS No. 2034565-78-9) has emerged as a compound of significant interest. This structurally unique molecule combines a bifuran scaffold with a cyclopentanecarboxamide moiety, offering a promising platform for diverse applications. Researchers are particularly intrigued by its potential in drug discovery, material science, and agrochemical innovation, aligning with current trends in sustainable and precision-driven solutions.

The compound’s 2,3'-bifuran core is a standout feature, as furan derivatives are widely recognized for their bioactivity and versatility. Coupled with the cyclopentanecarboxamide group, this structure exhibits enhanced stability and binding affinity, making it a candidate for targeting specific biological pathways. Recent studies highlight its relevance in addressing challenges like antimicrobial resistance and inflammation, topics frequently searched in academic and industrial databases.

From a synthetic perspective, N-({[2,3'-bifuran]-5-yl}methyl)cyclopentanecarboxamide exemplifies advancements in heterocyclic chemistry. Its preparation often involves multi-step reactions, including palladium-catalyzed cross-coupling and amide bond formation, techniques that resonate with organic chemists exploring greener methodologies. The compound’s CAS No. 2034565-78-9 serves as a critical identifier in patent literature and regulatory filings, underscoring its commercial and research value.

Beyond pharmaceuticals, this compound’s bifuran-methyl linkage opens doors in material science. With growing interest in organic electronics and biodegradable polymers, its conjugated system could contribute to developing next-generation optoelectronic devices. Searches for "sustainable materials" and "bio-based polymers" often intersect with such innovations, reflecting broader societal priorities.

In agrochemical research, N-({[2,3'-bifuran]-5-yl}methyl)cyclopentanecarboxamide is being evaluated for its potential as a plant growth modulator. As the agricultural sector seeks eco-friendly alternatives to traditional pesticides, furan-based compounds like this one offer a compelling avenue. Questions like "how to improve crop yield naturally" frequently drive searches, aligning with this application.

Quality control and analytical profiling of CAS No. 2034565-78-9 are equally critical. Techniques such as HPLC-MS and NMR spectroscopy ensure purity and reproducibility, addressing the demand for reliable reference standards in labs worldwide. The compound’s IUPAC name and molecular formula are often queried by analytical chemists, highlighting its technical relevance.

In summary, N-({[2,3'-bifuran]-5-yl}methyl)cyclopentanecarboxamide represents a convergence of innovation across disciplines. Its structural elegance and functional adaptability make it a subject of ongoing exploration, answering pressing questions in health, sustainability, and technology. As research progresses, this compound may well become a cornerstone in next-generation scientific breakthroughs.